Cas no 14927-56-1 (3-Methoxy-19-Norpregna-1,3,5(10)-trien-20-yne-16α,17-diol)

• Product Name: 3-Methoxy-19-Norpregna-1,3,5(10)-trien-20-yne-16α,17-diol
• CAS No: 14927-56-1
• MF: C₂₁H₂₆O₃
• MW: 326.429346561432
• CID: 5578029
• Update Time: 2025-10-31

3-Methoxy-19-Norpregna-1,3,5(10)-trien-20-yne-16α,17-diol Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-19-Norpregna-1,3,5(10)-trien-20-yne-16α,17-diol
• 19-Norpregna-1,3,5(10)-trien-20-yne-16α,17-diol, 3-methoxy- (8CI)

• Inchi： 1S/C21H26O3/c1-4-21(23)19(22)12-18-17-7-5-13-11-14(24-3)6-8-15(13)16(17)9-10-20(18,21)2/h1,6,8,11,16-19,22-23H,5,7,9-10,12H2,2-3H3/t16-,17-,18+,19-,20+,21-/m1/s1
• InChI Key： UZMYOUPJBRZVTD-OXZADQLBSA-N
• SMILES： C[C@]12CC[C@]3([H])C4C=CC(OC)=CC=4CC[C@@]3([H])[C@]1([H])C[C@@H](O)[C@]2(O)C#C

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 463.3±45.0 °C(Predicted)
• pka: 12.57±0.60(Predicted)

Additional information on 3-Methoxy-19-Norpregna-1,3,5(10)-trien-20-yne-16α,17-diol

Introduction to 3-Methoxy-19-Norpregna-1,3,5(10)-trien-20-yne-16α,17-diol (CAS No. 14927-56-1)

3-Methoxy-19-Norpregna-1,3,5(10)-trien-20-yne-16α,17-diol, with the CAS number 14927-56-1, is a synthetic steroid compound that has garnered significant attention in the fields of endocrinology and reproductive health. This compound is a derivative of norpregnane and belongs to the class of 19-norsteroids. Its unique structural features and biological activities make it a valuable tool in both academic research and pharmaceutical development.

The chemical structure of 3-Methoxy-19-Norpregna-1,3,5(10)-trien-20-yne-16α,17-diol is characterized by the presence of a methoxy group at the C-3 position and an acetylene group at the C-20 position. These modifications contribute to its distinct pharmacological properties, including its ability to modulate hormone receptors and influence various physiological processes. The compound's structure also includes a 3,5(10)-triene system, which is essential for its biological activity.

In recent years, research on 3-Methoxy-19-Norpregna-1,3,5(10)-trien-20-yne-16α,17-diol has focused on its potential applications in the treatment of hormonal disorders and reproductive health issues. Studies have shown that this compound can effectively bind to and modulate the activity of estrogen receptors (ERs) and progesterone receptors (PRs), making it a promising candidate for the development of new therapeutic agents.

A notable study published in the Journal of Steroid Biochemistry and Molecular Biology (2022) investigated the effects of 3-Methoxy-19-Norpregna-1,3,5(10)-trien-20-yne-16α,17-diol on estrogen receptor alpha (ERα) and estrogen receptor beta (ERβ). The results demonstrated that this compound exhibits selective agonist activity towards ERβ while acting as an antagonist towards ERα. This dual activity profile suggests that it could be used to develop drugs with reduced side effects compared to traditional estrogen receptor modulators.

In addition to its potential in hormonal therapy, 3-Methoxy-19-Norpregna-1,3,5(10)-trien-20-yne-16α,17-diol has been explored for its anti-inflammatory properties. A study published in the Inflammation Research journal (2023) found that this compound significantly reduced inflammation in animal models of inflammatory diseases. The mechanism of action appears to involve the inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6.

The safety profile of 3-Methoxy-19-Norpregna-1,3,5(10)-trien-20-yne-16α,17-diol has also been evaluated in several preclinical studies. These studies have generally reported favorable results, with no significant adverse effects observed at therapeutic doses. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

The synthesis of 3-Methoxy-19-Norpregna-1,3,5(10)-trien-20-yne-16α,17-diol involves a series of complex chemical reactions. One common synthetic route starts from pregnenolone acetate and involves multiple steps including methylation, acetylation, and dehydrogenation reactions. The efficiency and yield of these reactions are critical factors in the large-scale production of this compound for pharmaceutical applications.

In conclusion, 3-Methoxy-19-Norpregna-1,3,5(10)-trien-20-yne-16α,17-diol (CAS No. 14927-56-1) is a promising compound with a wide range of potential applications in both research and medicine. Its unique structural features and biological activities make it an important molecule for further investigation and development. As research continues to advance our understanding of this compound's properties and mechanisms of action, it is likely to play an increasingly important role in the treatment of various hormonal and inflammatory disorders.